Cas no 2020-99-7 (N,N-diethyl-2-[2-methoxy-6-(piperidin-1-ylmethyl)-4-(prop-2-en-1-yl)phenoxy]acetamide)

• Product name: N,N-diethyl-2-[2-methoxy-6-(piperidin-1-ylmethyl)-4-(prop-2-en-1-yl)phenoxy]acetamide
• CAS No: 2020-99-7
• MF: C₂₂H₃₄N₂O₃
• MW: 374.516966342926
• CID: 1391194
• PubChem ID: 121300

N,N-diethyl-2-[2-methoxy-6-(piperidin-1-ylmethyl)-4-(prop-2-en-1-yl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[2-methoxy-6-(piperidin-1-ylmethyl)-4-(prop-2-en-1-yl)phenoxy]acetamide
• N,N-diethyl-2-[2-methoxy-6-(piperidin-1-ylmethyl)-4-prop-2-enylphenoxy]acetamide
• Acetamide, 2-((4-allyl-6-methoxy-alpha-piperidino-o-tolyl)oxy)-N,N-diethyl-
• 2-(2-Metossi-4-allil-6-piperidinometil-fenossi)-N,N-dietil-acetamide [Italian]
• 2020-99-7
• 2-(2-Metossi-4-allil-6-piperidinometil-fenossi)-N,N-dietil-acetamide
• DTXSID90174047
• 2-((4-Allyl-6-methoxy-alpha-piperidino-o-tolyl)oxy)-N,N-diethyl-acetamide

• Inchi： InChI=1S/C22H34N2O3/c1-5-11-18-14-19(16-23-12-9-8-10-13-23)22(20(15-18)26-4)27-17-21(25)24(6-2)7-3/h5,14-15H,1,6-13,16-17H2,2-4H3
• InChI Key： FASJTFMZBZDOAE-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=O)COC1=C(C=C(C=C1OC)CC=C)CN2CCCCC2

Computed Properties

• Exact Mass: 374.25712
• Monoisotopic Mass: 374.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 42.01